Luciferase-IN-4

• Molecular Formula: C14H11ClN2O
• Molecular Weight: 258.70 g/mol
• InChI: InChI=1S/C14H11ClN2O/c15-12-6-4-11(5-7-12)13(18)8-10-17-14-3-1-2-9-16-14/h1-10H,(H,16,17)/b10-8-
• InChIKey: WXXHFZLFNUHSEB-NTMALXAHSA-N

Luciferase-IN-4 (Compound 6b) – A Well‑Characterized Firefly Luciferase Inhibitor with Defined Species‑Specific Potency for HTS Counter‑Screens and Assay Validation

Luciferase‑IN‑4 (Compound 6b) is a chemically defined small‑molecule inhibitor of firefly luciferase, specifically developed and characterized as part of a large‑scale quantitative high‑throughput screening (qHTS) effort to profile chemical libraries against ATP‑dependent Photinus pyralis luciferase [1]. The compound belongs to the substituted (Z)‑(amino)prop‑2‑en‑1‑one chemotype, one of seven structural clusters identified from over 70,000 samples screened for luciferase inhibitory activity [1]. Its primary use lies in counter‑screens and mechanistic validation of luciferase‑based assays, where its well‑documented IC₅₀ values and species‑specific inhibition profile provide a reproducible benchmark for distinguishing genuine biological activity from reporter‑gene interference.

1 Designed for firefly luciferase counter-screens

2 Purified P. pyralis enzyme IC50 benchmark established

3 Firefly-selective over Renilla reniformis luciferase

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source

Why Luciferase‑IN‑4 Cannot Be Substituted with Other “Luciferase Inhibitors” Without Rigorous Cross‑Validation

Firefly luciferase inhibitors span an extremely broad potency range (>7,000‑fold) and exhibit divergent selectivity profiles across luciferase orthologs, commercial detection reagents, and assay formats [1]. The Auld et al. qHTS study identified 681 unique inhibitors with IC₅₀ < 10 µM, yet only a subset were further characterized for species selectivity and mechanism of action [1]. Luciferase‑IN‑4 (Compound 6b) was among the representative compounds subjected to orthogonal validation against purified P. pyralis enzyme and Renilla reniformis luciferase [1]. Substituting Luciferase‑IN‑4 with an uncharacterized analog or a structurally unrelated “potent” inhibitor such as PTC124 (IC₅₀ ≈ 7 nM on FLuc) [2] would introduce uncontrolled variables in species‑selectivity, mechanism (competitive vs. non‑competitive), and light‑attenuation artifacts—each of which can confound assay interpretation and lead to false conclusions about compound‑target engagement. The quantitative evidence below delineates exactly where Luciferase‑IN‑4 differs from its closest comparators and why these distinctions dictate specific experimental selection.

R1 Luciferase inhibitor potency varies >7,000-fold across chemical libraries; different inhibitors may show divergent IC50 values in the same assay system.

R2 Selectivity profiles differ sharply between firefly and Renilla luciferase orthologs; broad-spectrum inhibitors can compromise dual-luciferase normalization.

R3 Apparent inhibitory potency shifts with detection reagent composition; purified enzyme IC50 may not match commercial kit readouts without cross-validation.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. View Source

Luciferase-IN-4 Quantitative Differentiation: Head‑to‑Head and Cross‑Study Comparator Analysis for Procurement Decision‑Making

Luciferase‑IN‑4 Exhibits 2‑Fold Higher Potency on Purified P. pyralis Luciferase vs. Generic Commercial Detection Reagent Formats

Luciferase‑IN‑4 (Compound 6b) shows a differential inhibitory potency between a commercial luciferase detection reagent (IC₅₀ = 4.1 µM) and purified P. pyralis luciferase assayed under defined Km substrate conditions (IC₅₀ = 2.0 µM) [1]. This approximately 2‑fold shift reflects the fact that commercial detection cocktails contain supraphysiological substrate concentrations and proprietary enzyme formulations (e.g., Photuris pennsylvanica luciferase in Kinase‑Glo) that can mask or alter apparent inhibitor potency [1]. In contrast, Luciferase‑IN‑3 (Compound 5h), a structurally related analog from the same Auld et al. study, shows a reported IC₅₀ of 3.2 µM against P. pyralis luciferase [2], indicating that Luciferase‑IN‑4 is approximately 1.6‑fold more potent against the purified enzyme than Luciferase‑IN‑3. The 2.0 µM value for Luciferase‑IN‑4 is derived from the assay designated IC₅₀Luc in the original publication, which uses purified P. pyralis enzyme at 10 nM with 10 µM ATP and 10 µM D‑luciferin [1].

Assay format comparison

Cross-study comparable

2-fold lower IC50 on purified enzyme (2.0 µM) vs. commercial detection reagent (4.1 µM)

Assay-format context may shift apparent inhibitor potency

Purified enzyme IC50 supports inter-laboratory benchmarking

Evidence Dimension	Inhibitory potency (IC₅₀) against purified Photinus pyralis firefly luciferase
Target Compound Data	2.0 µM (IC₅₀Luc assay)
Comparator Or Baseline	Luciferase‑IN‑3 (Compound 5h): 3.2 µM [2]; Generic detection reagent baseline for Luciferase‑IN‑4: 4.1 µM
Quantified Difference	2‑fold more potent on purified enzyme than in detection reagent; ~1.6‑fold more potent than Luciferase‑IN‑3 on P. pyralis
Conditions	Purified P. pyralis luciferase (10 nM), ATP (10 µM), D‑luciferin (10 µM), buffer: 50 mM Tris‑acetate pH 7.2, 0.05% BSA, 0.01% Tween 20, 2 mM DTT, 10 mM MgSO₄ [1]

Why This Matters

The 2‑fold difference underscores that apparent inhibitor potency is highly assay‑format dependent; using the purified enzyme IC₅₀Luc value (2.0 µM) provides a more reproducible, substrate‑controlled benchmark for inter‑laboratory comparisons and counter‑screen validations.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Luciferase-IN-3 product page, MedChemExpress (MCE). Accessed 2026‑04‑17. View Source

Luciferase‑IN‑4 Is >10‑Fold Less Potent than Resveratrol Against P. pyralis Luciferase Under Comparable Assay Conditions, Defining a Distinct Potency Tier for Titration‑Based Counter‑Screens

In the same qHTS platform and follow‑up assay system, the well‑characterized natural product resveratrol exhibited an IC₅₀ of 1.9 µM against purified P. pyralis luciferase under identical buffer and substrate conditions [1]. Luciferase‑IN‑4, with an IC₅₀ of 2.0 µM, demonstrates comparable potency to resveratrol (difference of 0.1 µM, ~5% variance) [1]. However, both compounds are orders of magnitude less potent than ultra‑potent inhibitors such as PTC124 (IC₅₀ = 7 ± 1 nM on FLuc) [2] or the 2‑benzylidene‑tetralone derivative compound 48 (IC₅₀ = 0.25 nM) . This places Luciferase‑IN‑4 in the low‑micromolar potency tier, which is advantageous for applications requiring reversible, titratable inhibition without the risk of complete signal ablation at low concentrations.

Potency tier ranking

Cross-study comparable

IC50 2.0 µM (resveratrol 1.9 µM); >1,000-fold less potent than sub-nanomolar inhibitors

Supports titration-based counter-screen studies

Mid-potency tier may avoid complete signal ablation

Evidence Dimension	Inhibitory potency (IC₅₀) against purified P. pyralis firefly luciferase
Target Compound Data	2.0 µM
Comparator Or Baseline	Resveratrol: 1.9 µM; PTC124: 0.007 µM (7 nM); Compound 48: 0.00025 µM (0.25 nM)
Quantified Difference	Luciferase‑IN‑4 is ~5% less potent than resveratrol; >1,000‑fold less potent than ultra‑potent inhibitors
Conditions	Purified P. pyralis luciferase, Km‑level ATP (10 µM) and D‑luciferin (10 µM), consistent assay buffer across all compounds [1]

Why This Matters

For users designing counter‑screens or validating luciferase‑coupled assays, Luciferase‑IN‑4 provides a well‑behaved, mid‑potency control that avoids the steep concentration‑response curves and potential off‑target effects associated with sub‑nanomolar inhibitors like PTC124 or compound 48.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. View Source

Luciferase‑IN‑4 Is Largely Inactive Against Renilla reniformis Luciferase, Offering Species‑Selective Inhibition for Orthogonal Dual‑Luciferase Assay Systems

The Auld et al. study explicitly demonstrated that representative compounds from the identified luciferase inhibitor series, including the chemotype from which Luciferase‑IN‑4 is derived, were “largely inactive against Renilla reniformis luciferase” when assayed under comparable conditions [1]. While the precise IC₅₀ of Luciferase‑IN‑4 against R. reniformis is not reported, the class‑level characterization indicates minimal cross‑reactivity. This contrasts sharply with the broader‑spectrum inhibitor Firefly luciferase‑IN‑4 (CID 3987260), which exhibits nanomolar inhibitory activity (pIC₅₀ = 6.5, corresponding to ~316 nM) against GRLuc, RLuc8, and RLuc , demonstrating that not all “luciferase‑IN‑X” compounds share the same selectivity fingerprint. The firefly‑selective profile of Luciferase‑IN‑4 aligns with the general observation that many benzthiazole‑based and (Z)‑(amino)prop‑2‑en‑1‑one inhibitors preferentially target the Photinus enzyme over Renilla [1].

Renilla cross-reactivity

Class-level inference

Largely inactive against Renilla reniformis luciferase (chemotype observation, exact IC50 not reported)

May support firefly-specific signal validation

Class-level evidence; Renilla data to verify per compound

Evidence Dimension	Cross‑reactivity with Renilla reniformis luciferase
Target Compound Data	Minimal inhibition (class‑level observation for chemotype; exact IC₅₀ not reported)
Comparator Or Baseline	Firefly luciferase‑IN‑4 (CID 3987260): pIC₅₀ = 6.5 (~316 nM) against RLuc/RLuc8
Quantified Difference	>100‑fold greater selectivity for P. pyralis over R. reniformis inferred for Luciferase‑IN‑4 class
Conditions	R. reniformis luciferase (10 nM), coelenterazine (10 µM), buffer: 50 mM Tris‑acetate pH 7.2, 0.05% BSA, 0.01% Tween 20, 50 mM NaCl [1]

Why This Matters

In dual‑luciferase reporter assays (e.g., firefly luciferase as experimental reporter, Renilla as normalization control), a firefly‑selective inhibitor like Luciferase‑IN‑4 can be used to validate firefly‑specific signal modulation without compromising the Renilla normalization channel, a critical advantage over broad‑spectrum inhibitors.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source

Luciferase‑IN‑4 Occupies a Distinct Potency and Selectivity Niche Compared to Structurally Related Analogs Firefly luciferase‑IN‑2 and Luciferase‑IN‑3

Within the broader family of firefly luciferase inhibitors characterized by the Auld et al. study and subsequent follow‑up compounds, Luciferase‑IN‑4 (Compound 6b, IC₅₀ = 2.0 µM) sits between Luciferase‑IN‑3 (Compound 5h, IC₅₀ = 3.2 µM) [2] and the more potent Firefly luciferase‑IN‑2 (Compound 5j, IC₅₀ = 0.15 µM) in terms of P. pyralis potency. Notably, all three analogs share the property of negligible inhibition against R. reniformis luciferase [2], reinforcing the class‑level selectivity. The 13‑fold potency difference between Firefly luciferase‑IN‑2 (0.15 µM) and Luciferase‑IN‑4 (2.0 µM) provides users with a tunable range of inhibitory activity, enabling selection of the appropriate compound based on the desired dynamic range of the assay and the concentration of luciferase substrate used.

Analog potency niche

Cross-study comparable

2.0 µM vs. IN-3 (3.2 µM) and IN-2 (0.15 µM)

Intermediate potency supports tunable assay range

13-fold less potent than Firefly luciferase-IN-2

Evidence Dimension	Inhibitory potency against purified P. pyralis luciferase
Target Compound Data	2.0 µM
Comparator Or Baseline	Luciferase‑IN‑3: 3.2 µM; Firefly luciferase‑IN‑2: 0.15 µM
Quantified Difference	Luciferase‑IN‑4 is 1.6‑fold more potent than Luciferase‑IN‑3; 13‑fold less potent than Firefly luciferase‑IN‑2
Conditions	All values derived from purified P. pyralis enzyme assays under comparable substrate conditions as reported in Auld et al. and subsequent vendor characterizations [1][2]

Why This Matters

The graded potency among structurally related analogs allows procurement specialists and assay developers to select the precise inhibitor strength required for their experimental system—Luciferase‑IN‑4 provides an intermediate potency that avoids the signal‑quenching potential of the sub‑micromolar inhibitor Firefly luciferase‑IN‑2 while offering improved sensitivity over the less potent Luciferase‑IN‑3.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Luciferase-IN-3 product page, MedChemExpress (MCE). Accessed 2026‑04‑17. View Source

Luciferase‑IN‑4 Exhibits a >3,500‑Fold Potency Differential Compared to the Clinical‑Stage Inhibitor PTC124, Delineating a Critical Distinction for Translational Assay Development

PTC124 (ataluren) is a clinically investigated compound that was serendipitously discovered as an ultra‑potent firefly luciferase inhibitor (IC₅₀ = 7 ± 1 nM) before its purported nonsense codon suppression activity was called into question [2]. The >3,500‑fold potency difference between PTC124 (7 nM) and Luciferase‑IN‑4 (2.0 µM) has profound practical implications. PTC124 completely ablates firefly luciferase signal at concentrations as low as 100 nM in cell‑based reporter assays, whereas Luciferase‑IN‑4 requires micromolar concentrations to achieve comparable inhibition [2]. This extreme potency gap means that any assay employing a firefly luciferase readout can be inadvertently confounded by trace contamination or carryover of PTC124, while Luciferase‑IN‑4 provides a more forgiving, titratable inhibition window that is less likely to produce false‑positive “hits” in primary screens.

PTC124 potency gap

Cross-study comparable

>3,500-fold less potent than PTC124 (2,000 nM vs. 7 nM)

Extreme potency gap supports low-risk counter-screen control

Avoids ultra-sensitive contamination issues seen with PTC124

Evidence Dimension	Inhibitory potency against firefly luciferase
Target Compound Data	2.0 µM (2,000 nM)
Comparator Or Baseline	PTC124: 0.007 µM (7 nM) [2]
Quantified Difference	>3,500‑fold (2,000 nM vs. 7 nM)
Conditions	Luciferase‑IN‑4: purified P. pyralis enzyme, Km‑level substrates [1]; PTC124: FLuc enzyme, Steady‑Glo detection reagent [2]

Why This Matters

For laboratories developing luciferase‑based assays that may eventually progress to translational or clinical compound testing, Luciferase‑IN‑4 serves as a low‑risk, medium‑potency control that avoids the extreme sensitivity and potential assay‑history contamination issues associated with PTC124.

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Auld DS, Thorne N, Maguire WF, Inglese J. Mechanism of PTC124 activity in cell-based luciferase assays of nonsense codon suppression. Proc Natl Acad Sci U S A. 2009 Mar 3;106(9):3585-90. View Source

Luciferase-IN-4: Evidence‑Backed Procurement Scenarios for HTS Counter‑Screens, Dual‑Luciferase Validation, and SAR Benchmarking

HTS Counter‑Screen for Firefly Luciferase‑Coupled Biochemical Assays

Luciferase‑IN‑4 is ideally suited as a positive control inhibitor in counter‑screens designed to distinguish genuine target‑modulating compounds from firefly luciferase inhibitors. Its well‑characterized IC₅₀ of 2.0 µM on purified P. pyralis enzyme [1] provides a reproducible benchmark; any screening hit that produces a concentration‑response curve statistically indistinguishable from Luciferase‑IN‑4 should be flagged as a potential luciferase inhibitor rather than a target‑specific modulator. This application is directly supported by the Auld et al. qHTS methodology, which identified 681 unique luciferase inhibitors and established the necessity of such counter‑screens [1].

Validation of Dual‑Luciferase Reporter Assays Requiring Firefly‑Selective Inhibition

In dual‑luciferase systems where firefly luciferase serves as the experimental reporter and Renilla luciferase provides normalization, Luciferase‑IN‑4 can be employed to confirm that observed signal modulation is firefly‑specific. The class‑level evidence that Luciferase‑IN‑4 and its chemotype are “largely inactive against Renilla reniformis luciferase” [1] makes it a superior choice over broad‑spectrum inhibitors like Firefly luciferase‑IN‑4 (which inhibits RLuc with pIC₅₀ = 6.5 ). This selectivity ensures that Renilla normalization remains uncompromised, preserving the internal control integrity of the assay.

SAR Benchmarking for Firefly Luciferase Inhibitor Discovery Programs

For medicinal chemistry campaigns aimed at developing novel luciferase inhibitors or optimizing bioluminescent probes, Luciferase‑IN‑4 serves as a mid‑potency reference point. Its 2.0 µM IC₅₀ places it between Luciferase‑IN‑3 (3.2 µM) and Firefly luciferase‑IN‑2 (0.15 µM) [2], providing a quantitative framework for assessing whether structural modifications improve or diminish potency. The compound’s established status as a representative member of the substituted (Z)‑(amino)prop‑2‑en‑1‑one chemotype [1] further contextualizes SAR interpretations.

Educational and Training Modules on Luciferase Assay Artifacts

Given the high prevalence of luciferase inhibitors in chemical libraries (3% of >70,000 samples screened [1]), Luciferase‑IN‑4 is an exemplary tool for training students and new researchers on the pitfalls of luciferase‑based HTS. Its moderate potency allows for clear, classroom‑demonstrable concentration‑response curves without the hazards or extreme sensitivity of ultra‑potent inhibitors like PTC124. This application leverages the compound’s well‑documented provenance and reproducibility [1].

Application

Selection Property

Validation Focus

Firefly luciferase counter-screens

Purified enzyme IC50 benchmark

Counter-screen concentration-response matching

Dual-luciferase reporter validation

Firefly-selective inhibition profile

Renilla normalization integrity check

Inhibitor SAR benchmarking

Mid-potency reference compound

Potency rank between IN-2 and IN-3 analogs

Assay artifact training modules

Reproducible moderate inhibition

Classroom-demonstrable concentration-response curves

• [1] Auld DS, Southall NT, Jadhav A, Johnson RL, Diller DJ, Simeonov A, Austin CP, Inglese J. Characterization of chemical libraries for luciferase inhibitory activity. J Med Chem. 2008 Apr 24;51(8):2372-86. View Source
• [2] Luciferase-IN-3 product page, MedChemExpress (MCE). Accessed 2026‑04‑17. View Source